847949-49-9(O-Desmethyl Gefitinib),M523595

O-Desmethyl Gefitinib Properties

Names and Identifiers

- 7-Quinazolinol,4-[(3-chloro-4-fluorophenyl)amino]-6-[3-(4-morpholinyl)propoxy]-
- O-Desmethyl Gefitinib
- 4-(3-chloro-4-fluoroanilino)-6-(3-morpholin-4-ylpropoxy)-1H-quinazolin-7-one
- 4-[(3-chloro-4-fluorophenyl)amino]-6-[3-(4-morpholinyl)propoxy]-7-Quinazolinol
- 4-(3'-chloro-4'-fluoroanilino)-7-hydroxy-6-(3-morpholinopropoxy)quinazoline
- 7-Quinazolinol,4-[(3-chloro-4-fluorophenyl)amino]-6-[3-(4-morpholinyl)propoxy]
- O-Demethyl-Gefitinib
- 4-[(3-Chloro-4-fluorophenyl)amino]-6-[3-(4-morpholinyl)propoxy]-7-quinazolinol (ACI)
- DTXCID10411921
- NS00117207
- 7-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-6-[3-(4-morpholinyl)propoxy]-; 4-[(3-Chloro-4-fluorophenyl)amino]-6-[3-(4-morpholinyl)propoxy]-7-quinazolinol; N-(3-Chloro-4-fluorophenyl)-7-hydroxy-6-[3-(morpholin-4-yl)propoxy]quinazolin-4-amine; 4-[(3-Chloro-4-fluorophenyl)amino]-6-[3-(morpholin-4-yl)propoxy]quinazolin-7-ol
- 53LPA3P6SI
- 7-Quinazolinol,4-((3-chloro-4-fluorophenyl)amino)-6-(3-(4-morpholinyl)propoxy)
- Gefitinib Impurity 11
- CHEBI:143393
- HY-100064
- 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-[3-(MORPHOLIN-4-YL)PROPOXY]QUINAZOLIN-7-OL
- DA-66307
- UNII-53LPA3P6SI
- 4-(3-chloro-4-fluoroanilino)-6-(3-morpholin-4-ylpropoxy)quinazolin-7-ol
- BCP15109
- 847949-49-9
- M-523595
- Q27261113
- 4-((3-Chloro-4-fluorophenyl)amino)-6-(3-morpholinopropoxy)quinazolin-7-ol
- DTXSID50461102
- M523595
- AS-73692
- 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-[3-(4-MORPHOLINYL)PROPOXY]-7-QUINAZOLINOL
- 4-[(3-Chloro-4-fluorophenyl)amino]-7-hydroxy-6-(3-morpholinopropoxy)quinazoline
- AKOS030242876
- SCHEMBL19236250
- CS-0018043
- 4-[(3-Chloro-4-fluorophenyl)amino]-6-[3-(morpholin-4-yl)propoxy]quinazolin-7-ol (O-Demethylgefitinib)
- +Expand
- MDL： MFCD09952182
- InChIKey： IFMMYZUUCFPEHR-UHFFFAOYSA-N
- Inchi： 1S/C21H22ClFN4O3/c22-16-10-14(2-3-17(16)23)26-21-15-11-20(19(28)12-18(15)24-13-25-21)30-7-1-4-27-5-8-29-9-6-27/h2-3,10-13,28H,1,4-9H2,(H,24,25,26)
- SMILES： FC1C(Cl)=CC(NC2C3C(=CC(=C(C=3)OCCCN3CCOCC3)O)N=CN=2)=CC=1

Computed Properties

Exact Mass: 432.13600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 432.1364464g/mol
Heavy Atom Count: 30
Complexity: 531
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 79.7Å²

Experimental Properties

LogP: 3.98350
PSA: 79.74000
Refractive Index: 1.65
Boiling Point: 606.4°C at 760 mmHg
Melting Point: 117-120?C
Flash Point: 320.5°C
Density: 1.386

O-Desmethyl Gefitinib Security Information

Safety Instruction： 24/25
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Store at recommended temperature
Signal Word：warning

O-Desmethyl Gefitinib Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

O-Desmethyl Gefitinib Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004P0P-1mg	7-Quinazolinol,4-[(3-chloro-4-fluorophenyl)amino]-6-[3-(4-morpholinyl)propoxy]-	847949-49-9	≥95%	1mg	$91.00	2024-04-21
A2B Chem LLC	AC18249-1mg	4-((3-Chloro-4-fluorophenyl)amino)-6-(3-morpholinopropoxy)quinazolin-7-ol	847949-49-9	≥95%	1mg	$45.00	2024-04-19
Aaron	AR004P91-1mg	7-Quinazolinol,4-[(3-chloro-4-fluorophenyl)amino]-6-[3-(4-morpholinyl)propoxy]-	847949-49-9	98%	1mg	$68.00
Ambeed	A235923-1mg	4-((3-Chloro-4-fluorophenyl)amino)-6-(3-morpholinopropoxy)quinazolin-7-ol	847949-49-9	98%	1mg	$76.0	2024-07-24
Chemenu	CM121417-1g	4-[(3-Chloro-4-fluorophenyl)amino]-7-hydroxy-6-(3-morpholinopropoxy)quinazoline	847949-49-9	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	Y1014499-5mg	7-Quinazolinol,4-[(3-chloro-4-fluorophenyl)amino]-6-[3-(4-morpholinyl)propoxy]-	847949-49-9	98%	5mg	$1145	2022-05-25
MedChemExpress	HY-100064-10mM*1 mL in DMSO	O-Desmethyl gefitinib	847949-49-9	99.40%	10mM*1 mL in DMSO	￥1375
TRC	D291680-1mg	O-Desmethyl Gefitinib	847949-49-9		1mg	$ 155.00	2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O912813-1mg	O-Desmethyl Gefitinib	847949-49-9	98%	1mg	￥2,085.30	2022-09-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16369-1 mg	O-Desmethyl gefitinib	847949-49-9	99.60%	1mg	￥1300.00	2022-02-28

O-Desmethyl Gefitinib Synthesis

Synthetic Circuit 1

184475-35-2

847949-49-9

Reaction Conditions

1.1 Reagents: Pyridinium chloride ; 3 h, 170 °C

Reference

Facile synthesis of 7-amino anilinoquinazolines via direct amination of the quinazoline core

Harris, Craig S.; Kettle, Jason G.; Williams, Emma J., Tetrahedron Letters, 2005, 46(43), 7381-7384

Synthetic Circuit 2

1960446-33-6

847949-49-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 6 h, rt

Reference

One-step radiosynthesis of 18F-IRS: A novel radiotracer targeting mutant EGFR in NSCLC for PET/CT imaging

Xiao, Zunyu; Song, Yan; Wang, Kai; Sun, Xilin; Shen, Baozhong, Bioorganic & Medicinal Chemistry Letters, 2016, 26(24), 5985-5988

Synthetic Circuit 3

184475-35-2

847949-49-9

Reaction Conditions

1.1 Reagents: Pyridinium chloride ; rt → 144 °C; 3 h, 144 °C

Reference

Development of a novel acetyl glucose-modified gefitinib derivative to enhance the radiosensitizing effect

Yamahana, Hirari; Kunieda, Yukari; Tominaga, Masahide; Yamada, Hisatsugu; Uto, Yoshihiro, Bioorganic & Medicinal Chemistry, 2021, 29,

Synthetic Circuit 4

184475-35-2

847949-49-9

Reaction Conditions

1.1 Reagents: Lithium chloride Solvents: Dimethylformamide ; 15 h, reflux; reflux → rt

Reference

Synthesis of [11C]iressa as a new potential PET cancer imaging agent for epidermal growth factor receptor tyrosine kinase

Wang, Ji-Quan; Gao, Mingzhang; Miller, Kathy D.; Sledge, George W.; Zheng, Qi-Huang, Bioorganic & Medicinal Chemistry Letters, 2006, 16(15), 4102-4106

O-Desmethyl Gefitinib Raw materials

Gefitinib

O-Desmethyl Gefitinib Preparation Products

O-Desmethyl Gefitinib (847949-49-9)

O-Desmethyl Gefitinib Suppliers

J&K Scientific

Audited Supplier

(CAS:847949-49-9)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:847949-49-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

O-Desmethyl Gefitinib Related Literature

1. Contents list

Org. Chem. Front., 2014,1, 1145-1149
2. Modulating the magnetic behavior of Fe(ii)–MOF-74 by the high electron affinity of the guest molecule†

Sungmin Han,Jaehoon Kim,Yousung Jung Phys. Chem. Chem. Phys., 2015,17, 16977-16982
3. The nature and sources of laser induced isotopic fractionation in laser ablation-multicollector-inductively coupled plasma-mass spectrometry

Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
4. Interface mediated semiconducting to metallic like transition in ultrathin Bi2Se3 films on (100) SrTiO3 grown by molecular beam epitaxy†

Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902
5. Facile synthesis and characterization of biodegradable antimicrobial poly(ester-carbonate)

Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
6. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners

Natalia Skrzypczak,Piotr Przybylski Nat. Prod. Rep., 2022,39, 1678-1704
7. High-performance extraction of alkaloids using aqueous two-phase systems with ionic liquids†

Mara G. Freire,Catarina M. S. S. Neves,Isabel M. Marrucho,José N. Canongia Lopes,Luís Paulo N. Rebelo,João A. P. Coutinho Green Chem., 2010,12, 1715-1718
8. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Suhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
9. Accuracy and limitations of second-order many-body perturbation theory for predicting vertical detachment energies of solvated-electron clusters†

John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
10. Air

Annu. Rep. Anal. At. Spectrosc., 1983,13, 196-203

Cas no 847949-49-9 (O-Desmethyl Gefitinib)

O-Desmethyl Gefitinib Properties

Names and Identifiers

Computed Properties

Experimental Properties

O-Desmethyl Gefitinib Security Information

O-Desmethyl Gefitinib Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

O-Desmethyl Gefitinib Price

O-Desmethyl Gefitinib Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

O-Desmethyl Gefitinib Raw materials

O-Desmethyl Gefitinib Preparation Products

O-Desmethyl Gefitinib Suppliers

O-Desmethyl Gefitinib Related Literature

847949-49-9 (O-Desmethyl Gefitinib) Related Products